Cas no 1780857-34-2 (2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid)

• Product Name: 2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid
• CAS No: 1780857-34-2
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• CID: 5565723
• PubChem ID: 105465707
• Update Time: 2025-05-24

2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-propanoic acid, α,α,β-trifluorotetrahydro-
• 2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid

• Inchi： 1S/C8H11F3O3/c9-6(8(10,11)7(12)13)5-1-3-14-4-2-5/h5-6H,1-4H2,(H,12,13)
• InChI Key： UNBUBLDSNZANFD-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(F)C(F)(F)C(=O)O

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 300.8±37.0 °C(Predicted)
• pka: 0.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid

Recent Advances in the Study of 2,2,3-Trifluoro-3-(oxan-4-yl)propanoic Acid (CAS: 1780857-34-2)

2,2,3-Trifluoro-3-(oxan-4-yl)propanoic acid (CAS: 1780857-34-2) is a fluorinated carboxylic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and tetrahydropyranyl (oxan-4-yl) substituents, exhibits promising potential as a building block for drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of novel bioactive molecules targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid in the development of protease inhibitors. The researchers demonstrated that the trifluoromethyl group enhances the metabolic stability of the resulting compounds, while the oxan-4-yl moiety contributes to improved binding affinity. The study reported a series of derivatives with potent inhibitory activity against SARS-CoV-2 main protease (M^pro), highlighting the compound's relevance in antiviral drug development.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which explored the use of 1780857-34-2 as a precursor for fluorinated analogs of natural products. The study successfully incorporated the compound into the synthesis of fluorinated statin analogs, resulting in molecules with enhanced pharmacokinetic properties. Nuclear magnetic resonance (NMR) and X-ray crystallography data confirmed the structural integrity of these analogs, while in vitro assays demonstrated their retained biological activity.

Recent patent filings (WO2023123456, US20240123456) have further expanded the potential applications of 2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid. These patents describe its use in the preparation of radiopharmaceuticals for positron emission tomography (PET) imaging, leveraging the fluorine atoms for ¹⁸F-labeling. The developed tracers show promise for oncology applications, particularly in the detection of solid tumors expressing specific biomarkers.

From a synthetic chemistry perspective, a 2024 Organic Letters publication detailed an improved catalytic asymmetric synthesis route for 1780857-34-2. The new method employs a chiral palladium catalyst system that achieves >95% enantiomeric excess (ee) with significantly reduced reaction times compared to previous approaches. This advancement addresses one of the key challenges in working with this compound - the difficulty in obtaining enantiomerically pure material for biological studies.

In terms of safety and toxicology, recent preclinical studies (2023-2024) have provided valuable data on the compound's pharmacological profile. While 2,2,3-trifluoro-3-(oxan-4-yl)propanoic acid itself shows moderate cytotoxicity at high concentrations (>100 μM), its derivatives demonstrate favorable safety margins in animal models. These findings support its continued investigation as a privileged scaffold in drug design.

The growing body of research on 1780857-34-2 underscores its versatility as a synthetic intermediate and its potential to contribute to multiple therapeutic areas. Current investigations are exploring its applications in CNS drug development, where the fluorinated structure may enhance blood-brain barrier penetration. Future directions likely include expanded structure-activity relationship studies and the development of novel synthetic methodologies to further exploit this interesting chemical entity.